Cas no 2034255-84-8 (N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide)

• Product Name: N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• CAS No: 2034255-84-8
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 6617004
• PubChem ID: 121019466
• Update Time: 2025-11-01

N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• F6520-1935
• 2034255-84-8
• N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• AKOS026693693
• N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• N1-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide

• Inchi： 1S/C16H15N3O4S/c1-10-8-14(19-23-10)18-16(21)15(20)17-6-4-12-2-3-13(24-12)11-5-7-22-9-11/h2-3,5,7-9H,4,6H2,1H3,(H,17,20)(H,18,19,21)
• InChI Key： FEZVBDCMXMENNH-UHFFFAOYSA-N
• SMILES： S1C(C2=COC=C2)=CC=C1CCNC(C(NC1C=C(C)ON=1)=O)=O

Computed Properties

• Exact Mass: 345.07832714g/mol
• Monoisotopic Mass: 345.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 126Ų

Additional information on N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide

Comprehensive Analysis of N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS 2034255-84-8)

The compound N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS 2034255-84-8) is a sophisticated heterocyclic amide derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular architecture, featuring a furan-thiophene core linked to a methyl-oxazole moiety via an ethanediamide bridge, offers versatile applications in drug discovery and organic electronics. This article delves into its structural properties, synthesis pathways, and potential industrial applications while addressing trending topics like AI-driven molecular design and green chemistry.

Structurally, the compound combines a furan-3-yl group attached to a thiophene ring, which is further connected to an ethyl spacer. The ethanediamide linker couples this fragment to a 5-methyl-1,2-oxazol-3-yl unit, creating a planar yet flexible framework. Such hybrid systems are increasingly explored for their pharmacophore potential, particularly in targeting protein-protein interactions (PPIs) and kinase inhibition. Researchers have noted its resemblance to FDA-approved drugs with heterocyclic scaffolds, sparking interest in repurposing strategies.

Synthesis of CAS 2034255-84-8 typically involves multi-step cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, to assemble the furan-thiophene backbone. Recent advancements in flow chemistry have improved yield and scalability, aligning with the demand for sustainable synthesis. Computational tools like DFT calculations and molecular docking are now routinely employed to optimize its electronic properties and bioactivity, reflecting the growing synergy between computational chemistry and experimental workflows.

In the context of drug discovery, this compound’s dual heterocycle system shows promise as a small-molecule modulator for inflammatory pathways. Preclinical studies suggest its potential in neurodegenerative disease models, coinciding with rising Google searches for "new Alzheimer’s therapeutics." Its oxazole-thiophene motif also exhibits luminescent properties, making it relevant to OLED research—a hot topic in materials science forums.

From an SEO perspective, queries like "thiophene derivatives in medicine" or "furan-oxazole hybrid applications" highlight public interest. By integrating these keywords naturally, this content addresses both academic and industrial audiences. Future directions may explore its role in bioimaging probes or catalysis, areas frequently discussed in ACS journal commentaries. As research progresses, CAS 2034255-84-8 exemplifies how tailored heterocyclic chemistry can bridge gaps between disparate scientific domains.